Cas no 14260-82-3 (Thymidine,3'-deoxy-3'-iodo-)

• Product Name: Thymidine,3'-deoxy-3'-iodo-
• CAS No: 14260-82-3
• MF: C₁₀H₁₃IN₂O₄
• MW: 352.125694990158
• CID: 148977
• Update Time: 2024-01-25

Thymidine,3'-deoxy-3'-iodo- Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-deoxy-3'-iodo-
• 3'-DEOXY-3'-IODOTHYMIDINE
• 3'-Deoxy-3'-iodothymidin
• 3'-Iodo-3'-deoxy-D-thymidine
• 3'-iodo-3'-deoxythymidine
• 3'-IODOTHYMIDINE
• THYMIDINE,3'-DEOXY-3'-IODO
• THYMIDINE, 3'-DEOXY-3'-IODO
• 1-(3-iodo-2,3-dideoxy-β-D-erythro-pentofuranosyl)thymine
• 3’-Deoxy-3’-iodothymidine, IddT, 3’-Deoxy-3’-iodo-5-methyluridine
• 3’-Deoxy-3’-iodo thymidine, IddT, 2’,3’-Dideoxy-3’-iodo-5-methyluridine

• Inchi： 1S/C10H13IN2O4/c1-5-3-13(10(16)12-9(5)15)8-2-6(11)7(4-14)17-8/h3,6-8,14H,2,4H2,1H3,(H,12,15,16)/t6-,7+,8+/m0/s1
• InChI Key： RHYWJBFVIQZQQA-XLPZGREQSA-N
• SMILES： OC[C@H]1O[C@@H](N2C=C(C)C(=O)NC2=O)C[C@@H]1I

Computed Properties

• Exact Mass: 351.99200
• Monoisotopic Mass: 351.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1

Experimental Properties

• Density: 1.91
• Melting Point: 165.5-166 °C(Solv: water (7732-18-5))
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.66
• PSA: 84.32000
• LogP: -0.07160
• pka: 9.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides